Cas no 628703-66-2 (1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-)

1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl- structure
628703-66-2 structure
Product Name:1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-
CAS No:628703-66-2
MF:C9H9N3O2
MW:191.186661481857
CID:1641145
Update Time:2024-09-11

1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-
    • Inchi: 1S/C9H9N3O2/c10-13-6-8-11-9(14-12-8)7-4-2-1-3-5-7/h1-5H,6,10H2
    • InChI Key: LKWZUPVLUUCGPK-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC=C2)=NC(CON)=N1

Computed Properties

  • Exact Mass: 191.06957

Experimental Properties

  • Density: 1.271±0.06 g/cm3(Predicted)
  • Boiling Point: 379.8±44.0 °C(Predicted)
  • PSA: 74.17
  • pka: 2.95±0.70(Predicted)
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